3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide
Overview
Description
“3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide” is a chemical compound with the molecular formula C7H10N2O3 . It has an average mass of 170.166 Da and a monoisotopic mass of 170.069138 Da .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a compound with a similar structure was synthesized by the condensation reaction of 3-oxo-2-(phenyl-hydrazono)butanate and S-methyl-dithio-carbazate .Molecular Structure Analysis
The hydrazine unit and the pyrazole ring are coplanar due to extensive conjugation and the N-H⋯O=C intramolecular hydrogen bond .Chemical Reactions Analysis
The molecule of a similar compound exists in the keto-enamine tautomeric form, stabilized by an intramolecular N-H⋯O hydrogen bond . An intramolecular C-H⋯O hydrogen bond also occurs .Physical And Chemical Properties Analysis
The compound has a density of 1.5±0.1 g/cm3 and an index of refraction of 1.613 . It has 5 H bond acceptors, 2 H bond donors, and 3 freely rotating bonds . Its ACD/LogP is -1.03, and its ACD/LogD (pH 5.5) is -1.69 .Scientific Research Applications
Anticancer Agents
This compound has been used in the synthesis of thiazolyl-pyrazole derivatives, which have shown promising results as anticancer agents . The derivatives have demonstrated binding affinities against the active site of the epidermal growth factor receptor kinase (EGFR), a key target in cancer therapy .
Antibacterial Agents
The compound has been used in the synthesis of new substituted dihydro-5-(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazole) heterocyclic derivatives, which have shown potential as antibacterial agents .
Antioxidant Agents
Some derivatives of this compound have been synthesized and investigated for their antioxidant activities .
Neurotoxicity Studies
The compound has been used in studies investigating neurotoxic potentials, specifically on the acetylcholinesterase (AchE) activity and malondialdehyde (MDA) level in the brain of alevins .
Monoamine Oxidase Inhibitors
Derivatives of this compound have been synthesized and studied as monoamine oxidase inhibitors .
Synthesis of Novel Compounds
This compound has been used in the synthesis of a variety of novel compounds, showcasing its versatility in chemical reactions .
Mechanism of Action
Target of Action
The primary target of the compound, also known as 1H-Pyrazole-4-propanoic acid, 4,5-dihydro-3-methyl-5-oxo-, hydrazide, is the protein receptor PDB: 4BFT . This receptor plays a crucial role in the biological activity of the compound.
Mode of Action
The compound interacts with its target by forming conventional hydrogen bonds with amino acid residues TYR235, TYR177, and HIS179 . This interaction results in a binding energy of -9.8 kcal/mol, indicating a strong affinity between the compound and its target .
properties
IUPAC Name |
3-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)propanehydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O2/c1-4-5(7(13)11-10-4)2-3-6(12)9-8/h5H,2-3,8H2,1H3,(H,9,12)(H,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBGJEBWJNPXDRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NNC(=O)C1CCC(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80392793 |
Source
|
| Record name | 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80392793 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide | |
CAS RN |
122023-84-1 |
Source
|
| Record name | 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80392793 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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